3-Fluoro-2-methoxyisonicotinaldehyde
Overview
Description
3-Fluoro-2-methoxyisonicotinaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of isonicotinic acid and is used in the synthesis of various organic compounds.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
3-Fluoro-2-methoxyisonicotinaldehyde is utilized in the synthesis of various fluorine-bearing heterocyclic compounds. For instance, it plays a role in the synthesis of fluorinated pyrazolones, pyrimidines, coumarines, and benzothiopyranones. Its use demonstrates versatility in creating compounds with potential pharmaceutical applications (Shi, Wang, & Schlosser, 1996).
Development of Chemosensors
Another significant application of this compound is in the development of chemosensors. Its derivatives are used in creating sensors for detecting metal ions like copper. These chemosensors change color in the presence of specific ions, making them valuable for bioimaging and environmental monitoring (Gao et al., 2014).
Fluorescent Indicators for Calcium
In biochemical research, derivatives of this compound are used in creating fluorescent indicators for calcium. These indicators help in studying cellular processes involving calcium, which is crucial for understanding various biological mechanisms (Minta, Kao, & Tsien, 1989).
Enzymatic Reactions Analysis
The compound is also valuable in enzymology. It aids in the analysis of enzymatic reactions at a cellular level. This application is crucial in understanding various biochemical processes and the development of drugs targeting specific enzymatic pathways (Dolbeare & Smith, 1977).
Fluorocarbohydrate Synthesis
In carbohydrate chemistry, this compound is used in the synthesis of fluorocarbohydrates. These synthetic carbohydrates have potential applications in medicinal chemistry and drug design (Kent, Marshall, & Taylor, 1966).
Antisense Oligonucleotide Development
This compound derivatives are used in the synthesis of antisense oligonucleotides. These molecules are designed to interfere with the expression of specific genes and have potential therapeutic applications (Seth et al., 2012).
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura (sm) cross-coupling reactions , suggesting that it may interact with palladium catalysts in these reactions.
Mode of Action
In the context of SM cross-coupling reactions, 3-Fluoro-2-methoxyisonicotinaldehyde likely participates in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, it may contribute to the formation of carbon-carbon bonds , which are fundamental in
properties
IUPAC Name |
3-fluoro-2-methoxypyridine-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c1-11-7-6(8)5(4-10)2-3-9-7/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFXEDYKZABDAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1227589-00-5 |
Source
|
| Record name | 3-fluoro-2-methoxypyridine-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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